Cas no 2172215-81-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
• CAS No: 2172215-81-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5870338
• PubChem ID: 165552787
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid
• EN300-1487550
• 2172215-81-3
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-24(2,22(30)26-14-13-21(28)29)25(3,4)27-23(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,13-15H2,1-4H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： IKHJKRGVTBXOJU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(C(NCCC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2172215-81-3 and Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic Acid

Compound with the CAS number 2172215-81-3 and the product name 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests unique chemical properties that make it a valuable candidate for further investigation.

The molecular framework of this compound includes a 2,2,3-trimethylbutanamidopropanoic acid backbone, which is known for its stability and versatility in forming bioactive molecules. The incorporation of an amino group further enhances its reactivity, allowing for various chemical modifications that can tailor its biological activity. Such structural features are particularly relevant in the design of novel therapeutic agents targeting specific biological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug development. The fluoren-9-yl substituent in this molecule contributes to its lipophilicity and metabolic stability, making it an attractive component for oral bioavailability enhancement. This property is crucial for pharmaceuticals, as it ensures that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect.

The methoxycarbonyl group serves as a protecting group for the amino functionality, allowing for controlled modifications during synthesis. This is particularly useful in multi-step synthetic routes where selective protection-deprotection strategies are employed to achieve high yields and purity. The protecting group can be removed under specific conditions, revealing the reactive amino group for subsequent functionalization.

One of the most promising applications of this compound is in the development of protease inhibitors. Proteases play a critical role in various physiological processes, including inflammation, infection, and cancer progression. By inhibiting specific proteases, it may be possible to modulate these processes and develop new treatments for related diseases. The unique structural features of this compound make it a compelling candidate for such applications.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain proteases. The fluoren-9-yl moiety appears to enhance binding affinity by improving hydrophobic interactions with the enzyme's active site. Meanwhile, the amino group allows for hydrogen bonding interactions, further stabilizing the enzyme-inhibitor complex. These findings suggest that this compound could be a lead structure for developing novel protease inhibitors with improved efficacy and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for scalability, which is essential for industrial production.

Biological evaluation of this compound has revealed promising preliminary results. In cell-based assays, it has shown potential anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The ability to interact with multiple targets makes it a versatile tool for studying complex biological processes and identifying new therapeutic strategies.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that it exhibits good oral bioavailability and metabolic stability, which are critical factors for drug development. Additionally, its favorable pharmacokinetic properties reduce the need for frequent dosing, improving patient compliance and therapeutic outcomes.

Future research directions include exploring structural analogs of this compound to optimize its biological activity and pharmacokinetic properties. By modifying key structural features such as the fluoren-9-yl moiety or the methoxycarbonyl group, researchers can fine-tune the compound's properties to enhance its therapeutic potential. Computational modeling techniques can also be employed to predict binding interactions and guide structural modifications.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biological evaluation methods. This compound exemplifies how intricate molecular structures can lead to innovative therapeutic solutions. Its unique combination of structural features makes it a valuable asset in ongoing drug discovery efforts.

In conclusion,3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidopropanoic acid (CAS No. 2172215-81-3) represents a significant contribution to pharmaceutical chemistry with potential applications in drug development and biochemical research. Its complex molecular structure and favorable chemical properties make it a promising candidate for further investigation into various therapeutic areas.